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Introduction: Unveiling TOR Signaling in Real-Time

The mechanistic Target of Rapamycin (MTOR) is a highly conserved serine/threonine kinase
that acts as a central regulator of cell growth, metabolism, proliferation, and survival.[1] It
integrates a wide array of intracellular and extracellular signals, including growth factors, amino
acids, energy levels, and stress.[1] mTOR functions within two distinct multiprotein complexes:
MTOR Complex 1 (mMTORC1) and mTOR Complex 2 (mMTORC2).[1] Dysregulation of the
MTOR signaling pathway is implicated in numerous diseases, including cancer, metabolic
disorders, and neurodegeneration, making it a critical target for drug development.

Traditional biochemical assays, such as western blotting, provide valuable endpoint
measurements but lack the ability to capture the intricate spatiotemporal dynamics of mTOR
signaling within living cells.[2] To overcome this, researchers are increasingly turning to live-cell
imaging using genetically encoded biosensors.[3][4] These powerful tools allow for the real-
time visualization and quantification of mTOR activity with high spatial and temporal resolution,
providing unprecedented insights into how cells respond to various stimuli and pharmacological
interventions.[4][5]

This document provides detailed application notes and protocols for utilizing live-cell imaging,
particularly Forster Resonance Energy Transfer (FRET) microscopy, to investigate the
dynamics of TOR signaling.
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Visualizing the mTORC1 Signaling Pathway

The mTORCL1 complex is a key hub for nutrient and growth factor sensing. Its activity is
dynamically regulated at various subcellular locations in response to specific signals.

Understanding these dynamics is crucial for deciphering its complex role in cellular
homeostasis and disease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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